![molecular formula C17H20N4O3 B252276 N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide](/img/structure/B252276.png)
N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide, also known as IPAC, is a chemical compound that has gained attention in the scientific community due to its potential use in cancer treatment. IPAC belongs to a class of compounds known as pyrazinecarboxamides, which have been shown to have anti-tumor properties. In
Mechanism of Action
The mechanism of action of N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways that are involved in cancer cell growth and survival. For example, this compound has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can induce cell cycle arrest, inhibit cell migration and invasion, and reduce the expression of several proteins involved in cancer cell survival. In addition, this compound has been shown to reduce the growth of tumor xenografts in mice.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide in lab experiments is its high potency and specificity for cancer cells. However, one limitation is that this compound is not very soluble in water, which can make it difficult to administer in vivo. In addition, more research is needed to determine the optimal dosage and administration route for this compound in cancer treatment.
Future Directions
There are several future directions for research on N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide. One direction is to further explore its mechanism of action and identify other signaling pathways that may be involved in its anti-tumor effects. Another direction is to investigate the potential use of this compound in combination with other chemotherapeutic agents, as well as its potential use in other diseases, such as inflammatory disorders. Finally, more research is needed to determine the optimal dosage and administration route for this compound in cancer treatment.
Synthesis Methods
The synthesis of N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide involves the reaction of 4-isopropoxybenzoyl chloride with ethylenediamine, followed by the addition of 2-pyrazinecarboxylic acid. The resulting product is this compound, which can be purified through recrystallization. This synthesis method has been reported in several scientific publications, including a study by Zhang et al. (2017).
Scientific Research Applications
N-{2-[(4-isopropoxybenzoyl)amino]ethyl}-2-pyrazinecarboxamide has been studied for its potential use in cancer treatment. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been studied for its potential use in combination with other chemotherapeutic agents, such as doxorubicin and cisplatin.
Properties
Molecular Formula |
C17H20N4O3 |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
N-[2-[(4-propan-2-yloxybenzoyl)amino]ethyl]pyrazine-2-carboxamide |
InChI |
InChI=1S/C17H20N4O3/c1-12(2)24-14-5-3-13(4-6-14)16(22)20-9-10-21-17(23)15-11-18-7-8-19-15/h3-8,11-12H,9-10H2,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
DRHDZJCNKBIFPR-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=NC=CN=C2 |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=NC=CN=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.